Cas no 885273-84-7 (3-(2-Methoxyphenyl)isoxazole-5-carboxylic Acid)

• Product Name: 3-(2-Methoxyphenyl)isoxazole-5-carboxylic Acid
• CAS No: 885273-84-7
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• MDL: MFCD06796134
• CID: 993186
• PubChem ID: 28799769
• Update Time: 2024-10-26

3-(2-Methoxyphenyl)isoxazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-METHOXY-PHENYL)-ISOXAZOLE-5-CARBOXYLIC ACID
• 3-(2-methoxyphenyl)-1,2-oxazole-5-carboxylic acid
• 3-(2-METHOXYPHENYL)ISOXAZOLE-5-CARBOXYLIC ACID,
• 3-(2-Methoxyphenyl)-5-isoxazolecarboxylic acid (ACI)
• 885273-84-7
• MFCD06796134
• DB-077544
• CS-0340133
• 3-(2-Methoxyphenyl)-5-isoxazolecarboxylic acid
• 3-(2-Methoxyphenyl)isoxazole-5-carboxylicacid
• 3-(2-Methoxyphenyl)isoxazole-5-carboxylic acid
• DTXSID40651636
• SCHEMBL19555854
• SB39418
• 3-(2-Methoxyphenyl)isoxazole-5-carboxylic acid, AldrichCPR
• EN300-1826566
• G73485
• 3-(2-Methoxyphenyl)isoxazole-5-carboxylic Acid

• MDL： MFCD06796134
• Inchi： 1S/C11H9NO4/c1-15-9-5-3-2-4-7(9)8-6-10(11(13)14)16-12-8/h2-6H,1H3,(H,13,14)
• InChI Key： ZDUJICWJBDOFNJ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C2C(OC)=CC=CC=2)=NO1)O

Computed Properties

• Exact Mass: 219.05300
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.56000
• LogP: 2.04840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles